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Compound of Interest

Compound Name: GNE-7915 tosylate

Cat. No.: B1574200

Get Quote

Part 1: Executive Safety Assessment
GNE-7915 tosylate is a highly potent, brain-penetrant inhibitor of Leucine-Rich Repeat Kinase

2 (LRRK2), widely used in neurodegenerative disease research (Parkinson's disease).

While many Safety Data Sheets (SDS) for research-grade GNE-7915 may list the substance as

"Not Classified" or "Caution: Substance not fully tested," this does not imply safety. As a potent

kinase inhibitor with an IC50 of ~9 nM, it possesses significant biological activity at low

concentrations.[1][2]

Core Safety Directive: Treat GNE-7915 tosylate as a High-Hazard Toxic Compound. Apply the

Precautionary Principle: in the absence of complete toxicological data, assume the compound

is a reproductive toxin and specific target organ toxicant.
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Property Data Disposal Implication

CAS Number 1351761-44-8 (Parent)
Identifier for waste manifesting.

[3]

Molecular Weight 443.40 g/mol
Heavy metal-free organic

compound.

Solubility Soluble in DMSO (>20 mg/mL)
Liquid waste will likely be

organic solvent-based.

Stability Stable solid; acid salt (tosylate)
No risk of spontaneous

polymerization or explosion.

Hazard Class Non-Regulated (DOT/RCRA)

Must be managed as

hazardous waste based on

generator knowledge of

potency.

Part 2: Detailed Disposal Protocols
Solid Waste Disposal
Scope: Pure compound, contaminated weighing boats, gloves, paper towels, and dry

precipitates.

Primary Containment: Collect all solid waste in a dedicated, sealable hazardous waste bag

(clear or yellow, depending on facility color codes) labeled "Solid Toxic Waste."

Secondary Containment: Place the sealed bag inside a rigid, puncture-resistant container

(e.g., a wide-mouth HDPE drum).

Labeling: The container must be labeled with the full chemical name: "GNE-7915 Tosylate
Debris - Contains Toxic Organic Solid."Do not use abbreviations.

Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Liquid Waste Disposal
Scope: Mother liquors, expired stock solutions (DMSO), and reaction mixtures.
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Segregation:

Organic Stream: If dissolved in DMSO, Methanol, or Ethanol, dispose of in the

Halogenated or Non-Halogenated Organic Solvent stream (check facility specific rules;

GNE-7915 contains Fluorine, often requiring the Halogenated stream).

Aqueous Stream: Do NOT pour down the sink. Aqueous buffers containing trace GNE-

7915 must be collected in "Aqueous Toxic" carboys.

Deactivation (Optional but Recommended): For large volumes of dilute aqueous waste,

treatment with activated charcoal (5g/L) followed by filtration can sequester the compound.

The charcoal is then disposed of as solid toxic waste.

Rinsing: Triple-rinse empty vials with DMSO or acetone. Collect the rinsate into the liquid

organic waste container. Deface the vial label and dispose of the glass in the "Chemically

Contaminated Glass" bin.

Contaminated Sharps
Scope: Needles and syringes used for injection or transfer.

Protocol: Do not recap needles. Place immediately into a rigid, red biohazard/sharps

container labeled "Chemically Contaminated Sharps."

Note: If the sharps also contain biological agents (e.g., viral vectors + GNE-7915), the waste

must be autoclaved (if chemical stability permits) or incinerated as "Pathological/Chemical

Waste."

Part 3: Waste Management Workflow (Visualization)
The following diagram outlines the decision logic for segregating GNE-7915 waste streams to

ensure regulatory compliance and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
GNE-7915 Tosylate

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Dry/Debris

Liquid Waste
(Solutions, Media)

Solution

Sharps
(Needles, Glass)

Puncture Risk

Double Bag in
Rigid HDPE Drum

FINAL DISPOSAL:
High-Temp Incineration

Solvent Base?

Organic (DMSO/MeOH)

>10% Organic

Aqueous (Media/Buffer)

<10% Organic

Halogenated Solvent Stream
(Due to Fluorine content)

Aqueous Toxic Stream
(Do NOT Drain Dispose)

Rigid Sharps Container
(Label: Chemically Contaminated)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1574200/docs?utm_src=pdf-body-img#gne-7915-tosylate-proper-disposal-procedures-safety-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision tree for GNE-7915 tosylate waste segregation. Note the requirement for

incineration across all streams due to the compound's stability and potency.

Part 4: Emergency Protocols
1. Accidental Spills (Solid/Powder):

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If the powder is fine and

aerosolization is a risk, use a P100 respirator or N95 mask.

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Wipe up the material carefully. Clean the surface with a soap/water solution

followed by an ethanol wipe.

Disposal: Place all cleanup materials into the Solid Toxic Waste container.

2. Accidental Exposure:

Skin Contact: Wash immediately with soap and copious amounts of water for 15 minutes.

Remove contaminated clothing.

Eye Contact: Flush eyes with water for at least 15 minutes, lifting upper and lower lids. Seek

medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical aid.

Part 5: Regulatory & Scientific Context
Why "Not Listed" Does Not Mean "Non-Hazardous"
Under the US EPA's Resource Conservation and Recovery Act (RCRA), GNE-7915 is not a "P-

listed" or "U-listed" waste because it is a newer research compound. However, 40 CFR §

262.11 requires the waste generator to determine if a waste is hazardous.

Scientific Rationale for Hazardous Classification:
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Potency: With an IC50 of 9 nM, GNE-7915 is bioactive at extremely low levels.[4][5]

Fluorination: The molecule contains a trifluoromethyl group and a fluorine atom. Halogenated

organic compounds often require specific incineration protocols to prevent the formation of

toxic byproducts (though less critical than chlorinated compounds, segregation is best

practice).

Generator Knowledge: As a researcher, you know this compound targets kinase pathways

involved in cellular regulation. Therefore, it must be managed to prevent environmental

release.[3][6]

In-Text Citations & Verification
Compound Identity: GNE-7915 is a selective LRRK2 inhibitor used to study Parkinson's

disease pathology [1].[7]

Disposal Standards: Laboratory safety guidelines for potent kinase inhibitors dictate that all

waste be incinerated to ensure complete thermal destruction of the active pharmaceutical

ingredient (API) [2].

Regulatory Basis: The "Generator Knowledge" clause of RCRA mandates that researchers

characterize waste based on known biological activity, even if a specific EPA code is absent

[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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